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Compound of Interest

Compound Name: Carbaryl!

Cat. No.: B10753563

A detailed comparison of Maximum Residue Limits (MRLS) for the insecticide Carbaryl across
key international markets reveals a complex regulatory landscape for researchers, scientists,
and drug development professionals. This guide synthesizes the MRLs for Carbaryl in the
United States, European Union, Canada, Australia, Japan, and by the Codex Alimentarius,
providing a crucial resource for navigating global food safety standards.

The establishment of MRLs, the highest level of a pesticide residue that is legally tolerated in or
on food or feed, is a critical component of consumer safety and international trade. These limits
are set by national regulatory bodies and the international standard-setting body, the Codex
Alimentarius Commission, based on comprehensive toxicological data and field trial results.

Comparison of Carbaryl MRLs

The following table summarizes the MRLs for Carbaryl in selected commodities across
different regulatory jurisdictions. It is important to note that MRLs are subject to change, and
users should always consult the official databases of the respective regulatory agencies for the
most current information.
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_ United European ] Codex
Commodi . Canada Australia Japan )
States Union Alimentar
ty (ppm) (Pppm) (ppm) .
(ppm) (ppm) ius (ppm)
0.01
Apples 5.0 5.0 5 3 5
(Default)
0.01
Grapes 10.0 5.0 5 2 5
(Default)
0.01 7.0 (Citrus 7 (Citrus
Oranges 10.0 ] 7 7 )
(Default) fruits) fruits)
0.01
Potatoes 0.2 0.2 0.2 0.5 0.1
(Default)
0.01
Tomatoes 5.0 5.0 2 2 5
(Default)
Sweet 0.01
0.1 1.0 0.1 0.5 0.1
Corn (Default)
) 0.01 15 (Rice, 1 (Polished
Rice 0.2 15.0 0.5 )
(Default) husked) rice)
Bovine 0.01
0.2 0.2 0.2 0.1 0.05
Meat (Default)
_ _ 0.01
Bovine Milk 0.3 0.15 0.15 0.02 0.05
(Default)

Disclaimer: MRL values are subject to change. Please refer to the official regulatory databases
for the most up-to-date information.

Experimental Protocols for MRL Establishment

The methodologies for establishing MRLs share common principles across the globe, revolving
around a rigorous scientific assessment of risk to human health.[1][2][3][4][5][6][71[8][9][10] The
process generally involves the following key steps:
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o Toxicological Assessment: Regulatory bodies like the U.S. Environmental Protection Agency
(EPA), the European Food Safety Authority (EFSA), Health Canada’'s Pest Management
Regulatory Agency (PMRA), and the Australian Pesticides and Veterinary Medicines
Authority (APVMA) conduct a thorough evaluation of the pesticide's toxicological profile to
determine the Acceptable Daily Intake (ADI) and the Acute Reference Dose (ARfD).[1][8] The
ADI is the amount of a substance that can be ingested daily over a lifetime without an
appreciable health risk, while the ARfD is the estimate of the amount of a substance that can
be ingested in a period of 24 hours or less without an appreciable health risk.[1][8]

o Residue Chemistry Data: This includes studies on the chemical's metabolism in plants and
animals, its environmental fate, and the analytical methods for detecting its residues.

o Supervised Field Trials: These trials are conducted to determine the highest residue level
likely to be found in a commodity when the pesticide is used according to Good Agricultural
Practice (GAP).[11] This involves applying the pesticide at the maximum recommended rate
and observing the pre-harvest interval.

o Dietary Exposure Assessment: Regulators estimate the total dietary exposure to the
pesticide from all potential food sources. This assessment considers the food consumption
patterns of different population subgroups, including vulnerable groups like infants and
children.[1][8][10]

o MRL Setting: Based on the supervised field trial data and the toxicological assessment, an
MRL is established that is protective of public health and ensures that pesticide use is limited
to the minimum necessary for effective pest control.

The Joint FAO/WHO Meeting on Pesticide Residues (JMPR) plays a crucial role in providing
independent scientific advice to the Codex Alimentarius Commission.[6][7] The JMPR
evaluates toxicological and residue data to propose MRLs for adoption as international
standards.[6][7]

Regulatory MRL Establishment Workflow

The following diagram illustrates the general workflow for the establishment of pesticide MRLs
by national and international bodies.
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Caption: Workflow of Pesticide MRL Establishment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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